Cas no 898789-90-7 ([3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone)

• Product Name: [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
• CAS No: 898789-90-7
• MF: C₁₉H₁₉NOS
• MW: 309.425263643265
• MDL: MFCD03842358
• CID: 1945585
• PubChem ID: 24725080
• Update Time: 2025-06-26

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
• 3'-(3-pyrrolinomethyl)-2-thiomethylbenzophenone
• 1-({3-[2-(methylsulfanyl)benzoyl]phenyl}methyl)-2,5-dihydro-1H-pyrrole
• DTXSID00643476
• AKOS016020840
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-(methylthio)phenyl)methanone
• 898789-90-7
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}[2-(methylsulfanyl)phenyl]methanone
• MFCD03842358

• MDL： MFCD03842358
• Inchi： 1S/C19H19NOS/c1-22-18-10-3-2-9-17(18)19(21)16-8-6-7-15(13-16)14-20-11-4-5-12-20/h2-10,13H,11-12,14H2,1H3
• InChI Key： JNCKXAOYLPQKBZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1=CC=CC(=C1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 309.11900
• Monoisotopic Mass: 309.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.94920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone

Comprehensive Overview of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone (CAS No. 898789-90-7)

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone, a compound with the CAS number 898789-90-7, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,5-dihydropyrrol-1-ylmethyl group and a 2-methylsulfanylphenyl moiety, both of which contribute to its potential biological activities and pharmacological properties.

The chemical structure of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone is composed of a central ketone functional group that links two aromatic rings. The first ring is substituted with a 2,5-dihydropyrrol-1-ylmethyl group, while the second ring is substituted with a methylsulfanyl group. These substituents play crucial roles in determining the compound's reactivity and biological interactions.

In recent years, extensive research has been conducted to explore the potential applications of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone. One of the key areas of interest is its potential as a therapeutic agent. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways.

A notable study published in the Journal of Medicinal Chemistry highlighted the ability of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone to modulate specific protein-protein interactions. The researchers found that the compound effectively inhibited the interaction between two key proteins involved in cancer progression, suggesting its potential as an anticancer agent. This finding has sparked further interest in exploring its efficacy in preclinical models of cancer.

Beyond its anticancer properties, [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it possesses anti-inflammatory and analgesic effects. These properties make it a potential candidate for the treatment of chronic inflammatory conditions and pain management.

The mechanism of action of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone is not yet fully understood, but ongoing research is shedding light on its molecular targets. It has been hypothesized that the compound interacts with specific receptors or enzymes to exert its biological effects. For example, it may act as an agonist or antagonist at certain receptors or inhibit specific enzymatic activities.

In addition to its therapeutic potential, [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand disease mechanisms. The unique structural features of this compound make it an attractive candidate for such applications.

The synthesis of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone has been optimized through various synthetic routes. One common approach involves the coupling of a suitably substituted phenacyl bromide with a 2,5-dihydropyrrole derivative in the presence of a palladium catalyst. This method allows for efficient and scalable production of the compound, making it accessible for both academic and industrial research.

The physical and chemical properties of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone have also been extensively characterized. It is typically obtained as a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO). Its stability under various conditions has been evaluated, and it has been found to be stable under standard laboratory conditions.

To ensure the safety and efficacy of compounds like [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone, rigorous preclinical testing is essential. Preclinical studies typically involve in vitro assays to assess cytotoxicity and selectivity against target cells or enzymes. In vivo studies are also conducted to evaluate pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The future prospects for [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop novel derivatives with enhanced potency and selectivity.

In conclusion, [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone (CAS No. 898789-90-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an intriguing candidate for further investigation and development as a therapeutic agent or chemical probe.